Cas no 23465-32-9 (1-bromo-2-ethoxypropane)

1-Bromo-2-ethoxypropane (CAS: [insert CAS if available]) is a halogenated ether compound with the molecular formula C₅H₁₁BrO. It is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and ethoxy functional groups enhances its reactivity, making it suitable for nucleophilic substitution and etherification reactions. Its moderate volatility and stability under controlled conditions facilitate handling in laboratory and industrial settings. The compound’s selective reactivity and compatibility with various reagents underscore its utility in multi-step synthetic processes. Proper storage in cool, dry conditions is recommended to maintain purity and shelf life.

1-bromo-2-ethoxypropane structure

Product Name:1-bromo-2-ethoxypropane

CAS No:23465-32-9

MF:C₅H₁₁BrO

MW:167.044241189957

CID:912678

PubChem ID:53905970

Update Time:2025-10-23

1-bromo-2-ethoxypropane Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2-ethoxypropane
- 1-bromo-2-ethoxy-propane
- 1-Bromopropan-2-yl ethyl ether
- LogP
- 2-ethoxy-3-bromopropane
- 23465-32-9
- SCHEMBL115749
- EN300-1897254
- Inchi： 1S/C5H11BrO/c1-3-7-5(2)4-6/h5H,3-4H2,1-2H3
- InChI Key： IAJXNMQKBBURIZ-UHFFFAOYSA-N
- SMILES： BrCC(C)OCC

Computed Properties

Exact Mass: 165.99933
Monoisotopic Mass: 165.99933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 39.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 9.2Å²

Experimental Properties

PSA: 9.23

1-bromo-2-ethoxypropane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1897254-0.05g	1-bromo-2-ethoxypropane	23465-32-9	0.05g	$851.0	2023-09-18
Enamine	EN300-1897254-0.1g	1-bromo-2-ethoxypropane	23465-32-9	0.1g	$892.0	2023-09-18
Enamine	EN300-1897254-0.25g	1-bromo-2-ethoxypropane	23465-32-9	0.25g	$933.0	2023-09-18
Enamine	EN300-1897254-0.5g	1-bromo-2-ethoxypropane	23465-32-9	0.5g	$974.0	2023-09-18
Enamine	EN300-1897254-1.0g	1-bromo-2-ethoxypropane	23465-32-9	1g	$1014.0	2023-06-03
Enamine	EN300-1897254-2.5g	1-bromo-2-ethoxypropane	23465-32-9	2.5g	$1988.0	2023-09-18
Enamine	EN300-1897254-5.0g	1-bromo-2-ethoxypropane	23465-32-9	5g	$2940.0	2023-06-03
Enamine	EN300-1897254-10.0g	1-bromo-2-ethoxypropane	23465-32-9	10g	$4360.0	2023-06-03
Enamine	EN300-1897254-1g	1-bromo-2-ethoxypropane	23465-32-9	1g	$1014.0	2023-09-18
Enamine	EN300-1897254-5g	1-bromo-2-ethoxypropane	23465-32-9	5g	$2940.0	2023-09-18

1-bromo-2-ethoxypropane Related Literature

1. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361

Related Categories

Additional information on 1-bromo-2-ethoxypropane

Comprehensive Guide to 1-Bromo-2-ethoxypropane (CAS No. 23465-32-9): Properties, Applications, and Industry Insights

1-Bromo-2-ethoxypropane (CAS No. 23465-32-9) is an organobromine compound widely recognized for its versatility in organic synthesis and industrial applications. This colorless to pale yellow liquid, with the molecular formula C₅H₁₁BrO, combines the reactivity of a bromoalkyl group with the stability of an ether linkage, making it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. Its ethoxypropane moiety enhances solubility in polar solvents, while the bromo substituent facilitates nucleophilic substitution reactions.

In recent years, the demand for 1-bromo-2-ethoxypropane has surged due to its role in synthesizing flavoring agents and fragrance compounds, aligning with the growing consumer preference for naturalistic additives. Researchers also explore its potential in green chemistry applications, such as solvent systems for biodegradable polymers—a trending topic in sustainable material science. Analytical techniques like GC-MS and NMR spectroscopy are routinely employed to verify its purity, which typically exceeds 98% in commercial grades.

The compound’s stability under ambient conditions and moderate boiling point (~150°C) make it a practical choice for laboratory-scale reactions. A frequently asked question in academic forums revolves around optimizing its use in Grignard reagent preparations, where its ethoxy group minimizes side reactions. Industry reports highlight its adoption in electronic chemicals for semiconductor manufacturing, addressing the global chip shortage crisis—a hot-button issue in 2023–2024.

From a regulatory standpoint, 1-bromo-2-ethoxypropane is not classified as hazardous under major chemical inventories like REACH or TSCA, though proper handling protocols (e.g., ventilation, PPE) are recommended. Its low ecotoxicity profile has sparked interest in replacing traditional halogenated solvents in paint strippers and adhesive formulations, coinciding with tightening VOC emission standards worldwide.

Innovative applications continue to emerge, such as its use in ionic liquid synthesis for battery electrolytes—a response to the booming EV market. Patent analyses reveal a 20% annual increase in filings referencing CAS 23465-32-9, particularly in photoresist developers for advanced lithography. These developments position the compound as a critical enabler of next-gen technologies while maintaining cost-effectiveness at ~$50–80/kg for bulk orders.

For researchers investigating structure-activity relationships, the compound’s conformational flexibility (studied via DFT calculations) provides insights into steric effects in ether-based prodrugs. Meanwhile, suppliers emphasize just-in-time delivery models to mitigate supply chain disruptions—a lesson learned from recent global logistics challenges. Storage recommendations include amber glass containers under nitrogen to prevent photolytic degradation, ensuring consistent performance in sensitive applications like OLED material production.

As analytical methodologies advance, trace-level detection of 1-bromo-2-ethoxypropane in environmental samples has become feasible using purge-and-trap GC techniques. This capability supports lifecycle assessments for industries transitioning to circular economy models. The compound’s compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput screening—an area gaining traction in AI-driven drug discovery platforms.